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Cat. No.: B101088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Potassium isobutyrate, the potassium salt of 2-methylpropanoic acid, is a compound rooted

in the foundational discoveries of 19th-century organic chemistry. While its direct discovery is

not pinpointed to a singular event, its history is intrinsically linked to the isolation and

characterization of its parent compound, isobutyric acid. Initially identified from natural sources,

isobutyric acid's branched structure presented a puzzle that was solved through meticulous

chemical degradation and synthesis. Today, potassium isobutyrate serves as a valuable

reagent and building block in various chemical and pharmaceutical applications. This technical

guide provides an in-depth exploration of the historical context, physicochemical properties,

synthesis protocols, and biological significance of potassium isobutyrate and its

corresponding acid, offering a comprehensive resource for researchers.

Historical Perspective: From Natural Essence to
Laboratory Synthesis
The story of potassium isobutyrate begins with the discovery of isobutyric acid. Unlike a

dramatic, isolated discovery, the identification of isobutyric acid was a gradual process of

characterizing components of natural products.[1] It was found in a free state in plants like the

carob tree (Ceratonia siliqua) and the root of Arnica dulcis, and as an ethyl ester in croton oil.[1]
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The presence of isobutyric acid alongside its straight-chain isomer, n-butyric acid, in

substances like butter, posed a significant analytical challenge for early chemists.

The elucidation of its structure as 2-methylpropanoic acid was a product of the developing

theories of chemical structure in the 19th century.[1] Key to this was the synthesis of isobutyric

acid from precursors with known branched structures. One of the earliest successful laboratory

methods was the oxidation of isobutyl alcohol using strong oxidizing agents like potassium

dichromate in sulfuric acid.[2] Another significant early pathway was the hydrolysis of

isobutyronitrile (isopropyl cyanide).[2] These synthetic routes, coupled with degradation

experiments that yielded products like acetone, provided compelling evidence for its branched

structure.[1]

The synthesis of potassium isobutyrate itself is a straightforward acid-base reaction, a

fundamental technique in chemistry. The availability of isobutyric acid through these early

synthetic methods directly enabled the preparation of its various salts, including potassium
isobutyrate, for further study and application.

Physicochemical Properties
A clear understanding of the physical and chemical properties of potassium isobutyrate is

essential for its application in research and development.

Table 1: Physical and Chemical Properties of Potassium
Isobutyrate
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Property Value Source(s)

Molecular Formula C₄H₇KO₂ [3][4]

Molecular Weight 126.20 g/mol [2][3]

CAS Number 19455-20-0 [3]

Appearance
White to almost white powder

or crystal
[3]

Purity >98.0% (Typical) [3]

InChI Key
LBOHISOWGKIIKX-

UHFFFAOYSA-M
[3]

SMILES CC(C)C(=O)[O-].[K+] [5]

Solid Phase Heat Capacity

(Cp,solid)
166.95 J/mol·K (at 298.15 K) [5]

Solid Phase Molar Entropy

(S°solid,1 bar)
192.40 J/mol·K [5]

Table 2: Physical Properties of Isobutyric Acid (Parent
Compound)
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Property Value Source(s)

Molecular Formula C₄H₈O₂ [2]

Molecular Weight 88.11 g/mol [2]

Density 0.9697 g/cm³ (at 0 °C) [2]

Boiling Point 155 °C [2]

Melting Point -47 °C [2]

Acidity (pKa) 4.86 [2]

Appearance Colorless liquid [2]

Odor Unpleasant, rancid butter-like [2]

Solubility
Soluble in water and organic

solvents
[2]

Experimental Protocols: Synthesis of Potassium
Isobutyrate
The most common and direct method for preparing potassium isobutyrate is through the

neutralization of isobutyric acid with a potassium base.

Synthesis via Neutralization with Potassium Hydroxide
This method is a classic acid-base reaction yielding the potassium salt and water.

Reaction: (CH₃)₂CHCOOH + KOH → (CH₃)₂CHCOOK + H₂O[1]

Materials:

Isobutyric acid ((CH₃)₂CHCOOH)

Potassium hydroxide (KOH)

Deionized water
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Ethanol (optional, for recrystallization)

Procedure:

Dissolution of Reactants: In a reaction vessel equipped with a magnetic stirrer, dissolve a

calculated molar amount of potassium hydroxide in a minimal amount of deionized water.

The dissolution of KOH is exothermic, so cooling the vessel in an ice bath is recommended.

In a separate container, measure out an equimolar amount of isobutyric acid.

Neutralization: Slowly add the isobutyric acid to the potassium hydroxide solution while

stirring continuously. The reaction is exothermic. Monitor the pH of the solution using a pH

meter or pH paper, aiming for a neutral pH (approximately 7).

Isolation of Product:

Evaporation: The resulting solution of potassium isobutyrate can be concentrated by

removing the water via rotary evaporation or gentle heating to yield the crude solid

product.

Crystallization: For higher purity, the product can be recrystallized. Dissolve the crude solid

in a minimal amount of hot deionized water or a water-ethanol mixture. Allow the solution

to cool slowly to room temperature, followed by further cooling in an ice bath to induce

crystallization.

Drying: Collect the crystals by vacuum filtration and wash with a small amount of cold

ethanol or diethyl ether. Dry the purified potassium isobutyrate in a vacuum oven at a

moderate temperature (e.g., 60-80°C) to a constant weight.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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